Cas no 76311-96-1 (Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester)

• Product Name: Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester
• CAS No: 76311-96-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6535990
• Update Time: 2025-06-07

Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester

• Inchi： 1S/C8H15NO3/c1-8(2,3)9-6(10)5-7(11)12-4/h5H2,1-4H3,(H,9,10)
• InChI Key： UMKRPKZIIJYHAB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(NC(C)(C)C)=O

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 296.9±23.0 °C(Predicted)
• pka: 12.97±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester

Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester and CAS No. 76311-96-1: A Comprehensive Overview

Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester, commonly identified by its CAS number CAS No. 76311-96-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, with its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The detailed exploration of this molecule not only sheds light on its intrinsic characteristics but also highlights its relevance in contemporary research and development.

The molecular structure of Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester encompasses a complex arrangement of atoms that contributes to its distinctive chemical behavior. At the core of its structure lies a carboxylic acid derivative, modified by the presence of an amine group and an ester functionality. This intricate composition makes it a versatile intermediate in organic synthesis, particularly in the development of more complex molecules. The presence of the tertiary amine and the ester group introduces reactivity patterns that are highly valuable in medicinal chemistry and material science.

In recent years, there has been a surge in research focusing on the applications of such heterocyclic compounds in drug discovery. The structural motif present in Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester aligns well with many pharmacophores that have shown promise in treating a variety of diseases. Specifically, the tertiary amine can serve as a hydrogen bond acceptor or donor, crucial for interactions with biological targets such as enzymes and receptors. This feature has prompted investigations into its potential as a lead compound or building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules with potential therapeutic benefits. For instance, researchers have explored its utility in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. These studies often involve modifying the ester group or the amine moiety to enhance binding affinity or metabolic stability. Such modifications are critical in optimizing drug candidates for clinical use.

The synthesis of Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester itself is an intriguing process that showcases modern synthetic methodologies. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps often include condensation reactions to form the amide-like structure followed by esterification to introduce the methyl ester group. Advanced techniques such as catalytic hydrogenation or transition metal-catalyzed reactions may be employed to achieve high yields and purity levels essential for pharmaceutical applications.

The chemical reactivity of this compound also makes it valuable in material science applications. For example, it can be used to develop novel polymers or coatings with enhanced durability and functionality. The ability to incorporate specific functional groups into polymer backbones allows for tailored material properties that can be exploited in various industrial settings. This versatility underscores the importance of compounds like Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester beyond their traditional role as pharmaceutical intermediates.

In conclusion, the exploration of Propanoic acid, 3-[(1,1-dimethylethyl)amino]-3-oxo-, methyl ester, particularly through its CAS number CAS No. 76311-96-1, reveals a molecule with profound implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in drug discovery and material science alike. As research continues to uncover new applications and synthetic pathways for this compound, its significance is poised to grow further within both academic and industrial contexts.